delta9,11-Estradiol
delta9,11-Estradiol
Brand Name:
Vulcanchem
CAS No.:
791-69-5
VCID:
VC21105490
InChI:
InChI=1S/C18H22O2/c1-18-9-8-14-13-5-3-12(19)10-11(13)2-4-15(14)16(18)6-7-17(18)20/h3,5,8,10,15-17,19-20H,2,4,6-7,9H2,1H3/t15-,16+,17+,18+/m1/s1
SMILES:
CC12CC=C3C(C1CCC2O)CCC4=C3C=CC(=C4)O
Molecular Formula:
C18H22O2
Molecular Weight:
270.4 g/mol
delta9,11-Estradiol
CAS No.: 791-69-5
Cat. No.: VC21105490
Molecular Formula: C18H22O2
Molecular Weight: 270.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 791-69-5 |
|---|---|
| Molecular Formula | C18H22O2 |
| Molecular Weight | 270.4 g/mol |
| IUPAC Name | (8S,13S,14S,17S)-13-methyl-6,7,8,12,14,15,16,17-octahydrocyclopenta[a]phenanthrene-3,17-diol |
| Standard InChI | InChI=1S/C18H22O2/c1-18-9-8-14-13-5-3-12(19)10-11(13)2-4-15(14)16(18)6-7-17(18)20/h3,5,8,10,15-17,19-20H,2,4,6-7,9H2,1H3/t15-,16+,17+,18+/m1/s1 |
| Standard InChI Key | FABGTKBXHAEVKL-OWSLCNJRSA-N |
| Isomeric SMILES | C[C@]12CC=C3[C@H]([C@@H]1CC[C@@H]2O)CCC4=C3C=CC(=C4)O |
| SMILES | CC12CC=C3C(C1CCC2O)CCC4=C3C=CC(=C4)O |
| Canonical SMILES | CC12CC=C3C(C1CCC2O)CCC4=C3C=CC(=C4)O |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator